Cas no 1261855-44-0 (3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid)

• Product Name: 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid
• CAS No: 1261855-44-0
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4992185
• Update Time: 2025-05-18

3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

• Inchi： 1S/C15H8F6O2/c16-14(17,18)9-6-4-8(5-7-9)10-2-1-3-11(15(19,20)21)12(10)13(22)23/h1-7H,(H,22,23)
• InChI Key： AYORUMGVLYNKAG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1C(=O)O)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

Introduction to 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261855-44-0)

3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1261855-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This biphenyl derivative features two trifluoromethyl groups positioned at the 3 and 4' positions of the biphenyl core, coupled with a carboxylic acid functional group at the 2-position. The unique structural configuration of this compound imparts distinct electronic and steric properties, making it a valuable building block for various applications.

The trifluoromethyl moiety is a key feature in this molecule, contributing to its high lipophilicity and metabolic stability. These characteristics are particularly advantageous in drug design, where such modifications often enhance bioavailability and resistance to enzymatic degradation. The presence of two trifluoromethyl groups further amplifies these effects, making 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid a compelling candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of biphenyl derivatives in medicinal chemistry. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against a range of biological targets, including kinases, proteases, and ion channels. The electron-withdrawing nature of the trifluoromethyl groups enhances the interactions between the molecule and its target proteins, potentially leading to higher affinity and efficacy.

In the realm of materials science, 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid has been explored for its utility in organic electronics. The extended π-conjugation system and rigidity provided by the biphenyl core make it an ideal candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other optoelectronic devices. Research has shown that incorporating such fluoro-substituted biphenyl derivatives into polymer backbones can significantly improve charge transport properties and device performance.

The synthesis of 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid involves multi-step organic reactions, typically starting from commercially available biphenyl precursors. The introduction of the trifluoromethyl groups is commonly achieved through halogenation followed by metal-catalyzed cross-coupling reactions. The final step involves carboxylation at the 2-position, which can be accomplished using various carboxylation methodologies such as oxidation or reaction with carbon dioxide under acidic conditions.

One of the most notable applications of this compound is in the development of inhibitors for cancer-related enzymes. Preliminary studies have indicated that derivatives of 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid exhibit inhibitory activity against certain kinases overexpressed in tumor cells. The combination of lipophilicity provided by the trifluoromethyl groups and the rigid biphenyl core allows for optimal binding to the enzyme's active site, leading to potent inhibition.

The pharmacokinetic properties of 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid have also been thoroughly investigated. In vitro studies have revealed that this compound exhibits favorable solubility profiles and metabolic stability, suggesting potential for oral administration. Additionally, its resistance to degradation by cytochrome P450 enzymes enhances its bioavailability and prolongs its therapeutic effects.

From a synthetic chemistry perspective, 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid serves as a versatile intermediate for constructing more complex molecules. Its structural framework can be modified through various functional group transformations, allowing chemists to tailor its properties for specific applications. For instance, replacing one or both of the trifluoromethyl groups with other substituents can alter electronic distributions and influence biological activity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. Moreover, fluorine atoms can participate in specific interactions with biological targets, leading to increased binding affinity. The dual presence of trifluoromethyl groups in 3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid underscores its potential as a pharmacophore in drug discovery efforts.

In conclusion,3,4'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261855-44-0) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for developing novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for this compound， further solidifying its importance in modern science.